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Compound of Interest

Compound Name: 2,2,5-Trimethyl-1,3-dioxolan-4-one

Cat. No.: B3136373 Get Quote

An In-depth Technical Guide to 2,2,5-trimethyl-
1,3-dioxolan-4-one
Introduction

2,2,5-trimethyl-1,3-dioxolan-4-one, a cyclic organic compound, is a notable molecule in the

fields of polymer chemistry, organic synthesis, and green chemistry. Structurally, it is a

derivative of lactic acid and acetone, featuring a five-membered dioxolane ring. This guide

provides a comprehensive overview of its chemical structure, properties, synthesis, and

applications, with a focus on its relevance to researchers, scientists, and professionals in drug

development.

Chemical Structure and Properties
2,2,5-trimethyl-1,3-dioxolan-4-one is characterized by a 1,3-dioxolane ring substituted with

three methyl groups at positions 2 and 5, and a ketone group at position 4. The molecular

formula is C6H10O3. The presence of methyl groups provides steric hindrance that influences

its reactivity and stability.

Diagram 1: Chemical Structure of 2,2,5-trimethyl-1,3-dioxolan-4-one

Caption: Chemical structure of 2,2,5-trimethyl-1,3-dioxolan-4-one.

Table 1: Physicochemical Properties of 2,2,5-trimethyl-1,3-dioxolan-4-one
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Property Value

IUPAC Name 2,2,5-trimethyl-1,3-dioxolan-4-one

CAS Number 4158-85-4

Molecular Formula C6H10O3

Molecular Weight 130.14 g/mol

Appearance Colorless liquid or oil

SMILES CC1C(=O)OC(O1)(C)C

InChI
InChI=1S/C6H10O3/c1-4-5(7)9-6(2,3)8-

4/h4H,1-3H3

Synthesis and Experimental Protocols
A common and efficient method for the synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one is the

acid-catalyzed cyclization of L-lactic acid with acetone.[1]

Experimental Protocol: Synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one

Materials: L-lactic acid, acetone, toluene, p-toluenesulfonic acid.

Procedure:

L-lactic acid (5 g, 55.5 mmol) and p-toluenesulfonic acid (212 mg, 1.23 mmol) are

dissolved in a 1:1 mixture of acetone and toluene (300 mL).[1]

The mixture is refluxed for 6 hours using a Dean-Stark apparatus to continuously remove

the water formed during the reaction.[1]

After cooling, the solvent is evaporated under reduced pressure to yield the crude product.

Further purification can be achieved through distillation or chromatography.

Diagram 2: Synthesis of 2,2,5-trimethyl-1,3-dioxolan-4-one
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Caption: Synthesis from L-lactic acid and acetone.

Chemical Reactions and Applications
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2,2,5-trimethyl-1,3-dioxolan-4-one serves as a versatile building block and intermediate in

various chemical transformations.

1. Ring-Opening Polymerization

This compound is a key monomer in the synthesis of aliphatic polyesters, particularly as an

alternative to lactide for the production of polylactic acid (PLA).[1] The ring-opening

polymerization can be catalyzed by organocatalysts like triflic acid, with neopentanol as an

initiator.[1] This process is significant for producing biodegradable polymers.

Diagram 3: Ring-Opening Polymerization
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Caption: Ring-opening polymerization workflow.

2. Protecting Group Chemistry
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In organic synthesis, 2,2,5-trimethyl-1,3-dioxolan-4-one can be utilized as a protecting group

for carbonyl compounds. The protection and deprotection steps are generally efficient, allowing

for high yields of the desired products.

3. Chiral Induction

The stereogenic centers in 2,2,5-trimethyl-1,3-dioxolan-4-one, derived from chiral α-hydroxy

acids like lactic acid, make it a valuable tool for chiral induction. This property is crucial in the

synthesis of enantiomerically pure compounds, which is of high importance in drug

development.

4. Green Chemistry

There is growing interest in using 2,2,5-trimethyl-1,3-dioxolan-4-one as a bio-based, polar

aprotic solvent. Its potential for a lower environmental impact compared to traditional solvents

aligns with the principles of green chemistry.

Safety and Handling
According to safety data, 2,2,5-trimethyl-1,3-dioxolan-4-one is classified as a flammable

liquid and is harmful if swallowed. It is also known to cause skin and serious eye irritation.[2]

Table 2: Hazard Information and Precautionary Statements

Hazard Statement Precautionary Statement

H226: Flammable liquid and vapor[2]
P210: Keep away from heat/sparks/open

flames/hot surfaces. No smoking.[2]

H302: Harmful if swallowed[2]
P270: Do not eat, drink or smoke when using

this product.[2]

H315: Causes skin irritation[2]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[2]

H318: Causes serious eye damage[2]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]
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Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical.

This guide provides a foundational understanding of 2,2,5-trimethyl-1,3-dioxolan-4-one for

professionals in research and development. Its unique structure and reactivity offer significant

potential in polymer science and asymmetric synthesis, making it a compound of continuing

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3136373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

